Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate

• IUPAC Name: ethyl 8-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C11H11ClN2O2/c1-3-16-11(15)9-7(2)13-10-8(12)5-4-6-14(9)10/h4-6H,3H2,1-2H3
• InChI Key: FSWKJDUCPKMYFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C=CC=C2Cl)C
• Molecular Formula: C11H11ClN2O2
• DSSTOX Substance ID: DTXSID60722978
• Molecular Weight: 238.67 g/mol
• CAS RN: 885276-29-9

Description

“Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate” is a chemical compound. It is a derivative of the imidazo[1,2-a]pyridine class.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes “Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate”, can be achieved by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is solvent- and catalyst-free, making it environmentally benign. The interaction of 2-methylimidazo[1,2-a]pyridine with bromine and iodine has also been studied.

Molecular Structure Analysis

The molecular structure of “Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate” is characterized by an imidazo[1,2-a]pyridine ring, which is a fused bicyclic 5,6 heterocycle. This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

The chemical reactions involving “Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate” and similar compounds have been studied extensively. For instance, the interaction of 2-methylimidazo[1,2-a]pyridine with bromine and iodine has been explored.

Scientific Research Applications

Synthesis and Pharmacological Activity

• Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate has been used in the synthesis of various heterocyclic compounds. These include imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines, which were evaluated for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982) (Abignente et al., 1984).

Chemical Transformations

• The compound has also been instrumental in chemical transformation studies. For example, its reaction with dichloroketene led to the formation of various compounds, including ethyl 2-ethoxy-8-methylimidazo[1, 2-a]pyridine-3-carboxylate (Katagiri et al., 1983).

Synthesis of Novel Fused Systems

• In the synthesis of novel fused systems like pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate played a key role (Bakhite et al., 2005).

Study of Imidazo[1,2-a]pyridine Reactivity

• Its derivatives have been used to investigate the reactivity of the imidazo[1,2-a]pyridine system, facilitating studies on nitration and CNDO/2 calculations based on X-ray structures (Teulade et al., 1982).

Synthesis of Fused Triazines

• The compound has been utilized in synthesizing fused triazines with potential biological activity. This involved treating ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate with ammonia or primary amines (Zamora et al., 2004).

Mechanism of Action

Target of Action

Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate is a derivative of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . .

Mode of Action

Imidazo[1,2-a]pyridines, the core structure of this compound, are known to undergo various reactions for direct functionalization, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

Imidazo[1,2-a]pyridines, the core structure of this compound, are known to be involved in various chemical reactions, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Imidazo[1,2-a]pyridine analogues have shown significant reduction of bacterial load in an acute tb mouse model , suggesting potential antimicrobial effects.

Safety and Hazards

While specific safety and hazard information for “Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate” is not available in the search results, it is generally recommended to handle such compounds with care, avoiding contact with skin and eyes, and ensuring good ventilation of the work station.

Future Directions

The future directions for “Ethyl 8-chloro-2-methylimidazo[1,2-A]pyridine-3-carboxylate” and similar compounds could involve further exploration of their synthesis methods and potential applications in medicinal chemistry.